3-benzyl-2-imino-2,3-dihydro-1H-1,3-benzodiazol-1-amine hydrochloride
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Overview
Description
“3-benzyl-2-imino-2,3-dihydro-1H-1,3-benzodiazol-1-amine hydrochloride” is a chemical compound with the CAS Number: 124617-73-8 . It has a molecular weight of 274.75 and its IUPAC name is 3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-ylamine hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H14N4.ClH/c15-14-17(10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)18(14)16;/h1-9,15H,10,16H2;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Unfortunately, additional physical and chemical properties like melting point, boiling point, and density are not available in the sources I have access to.Scientific Research Applications
- Doping Agent for C60 Fullerene : 3-benzyl-2-imino-2,3-dihydro-1H-1,3-benzodiazol-1-amine hydrochloride has been used as an n-type dopant for C60 fullerene, which is an n-type semiconductor in organic and printed electronics . It enhances the electrical properties of these materials, making them suitable for applications like organic photovoltaics and flexible displays.
- Air-Stable N-Type Dopant : Researchers have employed this compound as an air-stable n-type dopant in solution-processed n-channel organic thin film transistors (OTFTs) . Its stability and compatibility with solution processing techniques make it valuable for developing high-performance electronic devices.
- Biological Applications : (3-Ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide, a related compound, has shown potential as an antimicrobial, antitumor, anti-inflammatory, and immunomodulatory agent. While not directly the same compound, this information suggests that similar derivatives may have interesting biological properties.
- Doped Polymer Films : A study investigated the decomposition of 3-benzyl-2-imino-2,3-dihydro-1H-1,3-benzodiazol-1-amine hydrochloride during film processing. Surprisingly, its decomposition product acted as a nucleating agent, boosting the conductivity of the final doped polymer films . This finding highlights its potential in organic electronics.
Organic Electronics and Semiconductors
Thin Film Transistors (OTFTs)
Antimicrobial and Antitumor Properties
Conductivity Boost in Doped Polymer Films
Safety And Hazards
properties
IUPAC Name |
3-benzyl-2-iminobenzimidazol-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4.ClH/c15-14-17(10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)18(14)16;/h1-9,15H,10,16H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDGMOQFQXJIRMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N(C2=N)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-benzyl-2-imino-2,3-dihydro-1H-1,3-benzodiazol-1-amine hydrochloride |
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